Cas no 1034924-06-5 ((2-Methylpyrimidin-5-yl)boronic acid)
(2-Methylpyrimidin-5-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its pyrimidine core and boronic acid functionality make it a valuable intermediate in pharmaceutical and agrochemical research, particularly for constructing heterocyclic compounds. The methyl substituent at the 2-position enhances stability and influences reactivity, offering improved selectivity in coupling reactions. This compound is characterized by high purity and consistent performance, making it suitable for demanding synthetic applications. Its compatibility with various reaction conditions underscores its utility in medicinal chemistry and materials science. Proper handling under inert conditions is recommended to preserve its reactivity.
1034924-06-5 structure
Product Name:(2-Methylpyrimidin-5-yl)boronic acid
CAS No:1034924-06-5
MF:C5H7BN2O2
MW:137.932280778885
MDL:MFCD07375144
CID:1010979
PubChem ID:45787274
Update Time:2025-06-07
(2-Methylpyrimidin-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Methylpyrimidin-5-yl)boronic acid
- (2-Methyl-5-pyrimidinyl)-boronic acid
- 2-methylpyrimidin-5-ylboronic acid
- 2-Methylpyrimidine-5-boronic acid
- B-(2-Methyl-5-pyrimidinyl)boronic acid
- 5-Borono-2-methylpyrimidine, 5-Borono-2-methyl-1,3-diazine
- 2-Methylpyrimidin-5-boronic acid
- BTJLWJOEZRVRNL-UHFFFAOYSA-N
- PB29430
- HP23896
- SY025035
- X7937
-
- MDL： MFCD07375144
- Inchi： 1S/C5H7BN2O2/c1-4-7-2-5(3-8-4)6(9)10/h2-3,9-10H,1H3
- InChI Key： BTJLWJOEZRVRNL-UHFFFAOYSA-N
- SMILES： OB(C1C=NC(C)=NC=1)O
Computed Properties
- Exact Mass: 138.06000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 104
- Topological Polar Surface Area: 66.2
Experimental Properties
- Density: 1.26
- PSA: 66.24000
- LogP: -1.53520
(2-Methylpyrimidin-5-yl)boronic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2-Methylpyrimidin-5-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM135390-1g |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 0.95 | 1g |
$150 | 2021-08-05 | |
| Ambeed | A120798-100mg |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 100mg |
$9.0 | 2025-02-26 | |
| Ambeed | A120798-250mg |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 250mg |
$15.0 | 2025-02-26 | |
| Ambeed | A120798-1g |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 1g |
$34.0 | 2025-02-26 | |
| Ambeed | A120798-5g |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 5g |
$122.0 | 2025-02-26 | |
| Ambeed | A120798-10g |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 10g |
$233.0 | 2025-02-26 | |
| Ambeed | A120798-25g |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 25g |
$468.0 | 2025-02-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD23602-100mg |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 100mg |
￥175.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD23602-250mg |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 250mg |
￥289.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD23602-1g |
(2-Methylpyrimidin-5-yl)boronic acid |
1034924-06-5 | 96% | 1g |
￥522.0 | 2022-03-01 |
(2-Methylpyrimidin-5-yl)boronic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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